Cas no 52643-54-6 (3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde)

• Product Name: 3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde
• CAS No: 52643-54-6
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD18970264
• CID: 376402
• PubChem ID: 3080819
• Update Time: 2025-11-01

3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,6-Dhdp
• 3,6-dihydroxy-4,5-dimethylphthalaldehyde
• 1,2-benzenedicarboxaldehyde, 3,6-dihydroxy-4,5-dimethyl-
• 4,5-Dimethyl-3,6-dihydroxyphthalaldehyde
• 3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde
• SCHEMBL1527179
• EN300-8599351
• DTXSID60200620
• CHEMBL158042
• 52643-54-6

• MDL： MFCD18970264
• Inchi： 1S/C10H10O4/c1-5-6(2)10(14)8(4-12)7(3-11)9(5)13/h3-4,13-14H,1-2H3
• InChI Key： QBGSYEUMUSQXPP-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C(C=O)=C(C(C)=C1C)O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų
• Surface Charge: 0
• Tautomer Count: 23
• XLogP3: 2

Experimental Properties

• PSA: 74.6

Additional information on 3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde

Introduction to 3,6-Dihydroxy-4,5-Dimethylbenzene-1,2-Dicarbaldehyde (CAS No. 52643-54-6)

3,6-Dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde, also known by its CAS number 52643-54-6, is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound features a benzene ring substituted with two hydroxyl groups at the 3 and 6 positions, and two methyl groups at the 4 and 5 positions. Additionally, it contains two aldehyde functional groups at the 1 and 2 positions. The unique structural arrangement of 3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde endows it with a variety of chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde has been extensively studied due to its potential applications in pharmaceuticals and materials science. Recent research has focused on optimizing synthetic routes to improve yield and purity. One notable method involves the use of transition metal-catalyzed reactions to selectively introduce the hydroxyl and methyl groups onto the benzene ring. This approach not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste production.

In terms of its chemical properties, 3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde exhibits strong reactivity due to the presence of multiple functional groups. The hydroxyl groups can participate in hydrogen bonding and other intermolecular interactions, making this compound useful in the formation of supramolecular assemblies. The aldehyde groups are highly reactive and can undergo various chemical transformations such as reduction to alcohols or condensation reactions to form more complex structures.

The biological activity of 3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde has also been a subject of interest in medicinal chemistry. Studies have shown that compounds with similar structural features can exhibit anti-inflammatory and antioxidant properties. These properties are attributed to the ability of the hydroxyl groups to scavenge free radicals and inhibit pro-inflammatory pathways. Furthermore, the presence of aldehyde groups can enhance the bioavailability and metabolic stability of the compound.

In clinical research, 3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde has been investigated for its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in reducing oxidative stress and inflammation in various disease models. For instance, it has shown promise in treating neurodegenerative disorders such as Alzheimer's disease by protecting neuronal cells from oxidative damage. Additionally, its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory conditions like rheumatoid arthritis.

The safety profile of 3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde is an important consideration for its use in pharmaceutical development. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, like any chemical compound, it is essential to conduct thorough safety assessments to ensure its safe use in humans.

In conclusion, 3,6-dihydroxy-4,5-dimethylbenzene-1,2-dicarbaldehyde (CAS No. 52643-54-6) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing more complex molecules. Ongoing research continues to explore its biological activities and therapeutic potential, highlighting its importance in advancing scientific knowledge and developing new treatments for various diseases.